Cas no 1806271-05-5 (Methyl 3-cyano-2-hydroxymethyl-5-methoxybenzoate)

• Product Name: Methyl 3-cyano-2-hydroxymethyl-5-methoxybenzoate
• CAS No: 1806271-05-5
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 4952118
• Update Time: 2025-11-01

Methyl 3-cyano-2-hydroxymethyl-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-hydroxymethyl-5-methoxybenzoate

• Inchi： 1S/C11H11NO4/c1-15-8-3-7(5-12)10(6-13)9(4-8)11(14)16-2/h3-4,13H,6H2,1-2H3
• InChI Key： ITQIWGCRNQPHNP-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C#N)C(CO)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 0.6
• Topological Polar Surface Area: 79.6

Additional information on Methyl 3-cyano-2-hydroxymethyl-5-methoxybenzoate

Methyl 3-cyano-2-hydroxymethyl-5-methoxybenzoate (CAS No. 1806271-05-5): An Overview

Methyl 3-cyano-2-hydroxymethyl-5-methoxybenzoate (CAS No. 1806271-05-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various areas, including drug discovery and material science. This article aims to provide a comprehensive overview of Methyl 3-cyano-2-hydroxymethyl-5-methoxybenzoate, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties

Methyl 3-cyano-2-hydroxymethyl-5-methoxybenzoate is a white crystalline solid with a molecular formula of C₁₂H₁₃NO₄. Its molecular weight is approximately 239.24 g/mol. The compound is characterized by the presence of a cyano group (-CN), a hydroxymethyl group (-CH₂OH), and a methoxy group (-OCH₃) attached to the benzene ring. These functional groups contribute to the compound's unique chemical properties and reactivity.

The cyano group imparts nitrile functionalities, which can participate in various chemical reactions such as nucleophilic addition and reduction. The hydroxymethyl group can undergo oxidation to form aldehyde or carboxylic acid derivatives, making it a valuable intermediate in synthetic chemistry. The methoxy group enhances the solubility of the compound in polar solvents and can influence its biological activity.

Synthesis Methods

The synthesis of Methyl 3-cyano-2-hydroxymethyl-5-methoxybenzoate has been reported using several approaches. One common method involves the reaction of 3-cyano-2-hydroxymethyl-5-methoxybenzoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction proceeds via the formation of an ester linkage between the carboxylic acid group and the methanol molecule.

An alternative synthetic route involves the reaction of 3-cyano-2-bromomethyl-5-methoxybenzoic acid with methanol in the presence of a base such as potassium carbonate. This method provides a high yield and purity of the desired product. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems that minimize waste production.

Biological Activities

Methyl 3-cyano-2-hydroxymethyl-5-methoxybenzoate has shown promising biological activities that make it an interesting candidate for further research. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various biological pathways. For example, it has been reported to exhibit inhibitory effects on enzymes such as carbonic anhydrase and acetylcholinesterase, which are implicated in conditions like glaucoma and Alzheimer's disease.

In addition to its enzymatic inhibition properties, Methyl 3-cyano-2-hydroxymethyl-5-methoxybenzoate has also shown antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is associated with various diseases including cancer and cardiovascular disorders. The presence of the hydroxyl group in the compound contributes to its antioxidant properties by facilitating hydrogen atom transfer reactions.

Recent Research Advancements

The field of medicinal chemistry has seen significant advancements in understanding the potential therapeutic applications of compounds like Methyl 3-cyano-2-hydroxymethyl-5-methoxybenzoate. Recent studies have focused on optimizing its structure to enhance its biological activity and reduce potential side effects. For instance, researchers have explored structural modifications such as introducing additional functional groups or altering the position of existing groups to improve its binding affinity to target proteins.

In one notable study published in the Journal of Medicinal Chemistry, scientists investigated the effects of substituting different alkyl groups on the hydroxymethyl moiety of Methyl 3-cyano-2-hydroxymethyl-5-methoxybenzoate. They found that certain substitutions significantly enhanced its inhibitory activity against carbonic anhydrase while maintaining good selectivity over other enzymes. These findings highlight the importance of structure-activity relationship (SAR) studies in drug design.

Conclusion

Methyl 3-cyano-2-hydroxymethyl-5-methoxybenzoate (CAS No. 1806271-05-5) is a multifaceted organic compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure endows it with valuable properties such as enzymatic inhibition and antioxidant activity. Ongoing research continues to uncover new insights into its biological mechanisms and potential therapeutic uses, making it an exciting area for future exploration.